Cas no 443330-26-5 (4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide)
4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
- F0715-0003
- 4-[bis(prop-2-enyl)sulfamoyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
- 443330-26-5
- Oprea1_745280
- AKOS001767358
- F0557-0010
- 4-[BIS(PROP-2-EN-1-YL)SULFAMOYL]-N-(4-METHOXY-1,3-BENZOTHIAZOL-2-YL)BENZAMIDE
- 4-(N,N-diallylsulfamoyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide
- SR-01000544109-1
- SR-01000544109
-
- Inchi: 1S/C21H21N3O4S2/c1-4-13-24(14-5-2)30(26,27)16-11-9-15(10-12-16)20(25)23-21-22-19-17(28-3)7-6-8-18(19)29-21/h4-12H,1-2,13-14H2,3H3,(H,22,23,25)
- InChI Key: FAWSQZCZVXNJTO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(NC2=NC3C(=CC=CC=3S2)OC)=O)=CC=1)(N(CC=C)CC=C)(=O)=O
Computed Properties
- Exact Mass: 443.09734851g/mol
- Monoisotopic Mass: 443.09734851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 125Ų
4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0715-0003-2μmol |
4-[bis(prop-2-en-1-yl)sulfamoyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide |
443330-26-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0715-0003-5μmol |
4-[bis(prop-2-en-1-yl)sulfamoyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide |
443330-26-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0715-0003-10μmol |
4-[bis(prop-2-en-1-yl)sulfamoyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide |
443330-26-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0715-0003-20μmol |
4-[bis(prop-2-en-1-yl)sulfamoyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide |
443330-26-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0715-0003-1mg |
4-[bis(prop-2-en-1-yl)sulfamoyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide |
443330-26-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0715-0003-2mg |
4-[bis(prop-2-en-1-yl)sulfamoyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide |
443330-26-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0715-0003-3mg |
4-[bis(prop-2-en-1-yl)sulfamoyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide |
443330-26-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0715-0003-4mg |
4-[bis(prop-2-en-1-yl)sulfamoyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide |
443330-26-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0715-0003-5mg |
4-[bis(prop-2-en-1-yl)sulfamoyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide |
443330-26-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0715-0003-10mg |
4-[bis(prop-2-en-1-yl)sulfamoyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide |
443330-26-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
Comprehensive Analysis of 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 443330-26-5)
The compound 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 443330-26-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a benzothiazole core and sulfamoyl functionality, this compound is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.
In recent years, the demand for sulfonamide derivatives like 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide has surged due to their versatility in medicinal chemistry. The compound's N-(4-methoxy-1,3-benzothiazol-2-yl) moiety is a key structural feature that enhances its binding affinity to biological targets. This has led to increased searches for "benzothiazole sulfonamide applications" and "CAS 443330-26-5 solubility" in scientific databases, reflecting its growing relevance.
One of the most frequently asked questions about this compound is its synthetic route. The preparation of 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide typically involves multi-step organic synthesis, starting from 4-chlorosulfonylbenzoic acid and 4-methoxy-2-aminobenzothiazole. Optimizing the yield and purity of this process is a hot topic in organic chemistry forums, with researchers sharing insights on "sulfamoylbenzamide synthesis" and "prop-2-en-1-yl group incorporation."
The pharmacological potential of CAS 443330-26-5 is another area of intense investigation. Preliminary studies suggest that its sulfamoylbenzamide scaffold may exhibit inhibitory effects on specific enzymes, making it a candidate for targeted therapy. This aligns with the current trend in precision medicine, where users often search for "small molecule inhibitors" and "benzothiazole-based drugs." The compound's 4-methoxy substituent further enhances its metabolic stability, a critical factor in drug development.
From a material science perspective, 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide has shown promise in the development of advanced polymers. Its allyl groups allow for cross-linking reactions, which are essential for creating high-performance materials. Searches for "sulfonamide-containing polymers" and "CAS 443330-26-5 material properties" have increased, highlighting its interdisciplinary appeal.
Environmental and toxicological studies of 443330-26-5 are also gaining traction. As regulatory agencies emphasize green chemistry, researchers are exploring the compound's biodegradability and eco-toxicity. Queries like "benzamide derivatives environmental impact" and "sulfamoyl safety profile" are common, reflecting the shift toward sustainable chemical practices.
In summary, 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 443330-26-5) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and growing body of research make it a subject of enduring interest in both academic and industrial settings.
443330-26-5 (4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)